N-(4,5-diphenyl-1,3-oxazol-2-yl)-2-thiophenecarboxamide

• IUPAC Name: N-(4,5-diphenyl-1,3-oxazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C20H14N2O2S/c23-19(16-12-7-13-25-16)22-20-21-17(14-8-3-1-4-9-14)18(24-20)15-10-5-2-6-11-15/h1-13H,(H,21,22,23)
• InChI Key: HCWUWVJSXPTECG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)NC(=O)C3=CC=CS3)C4=CC=CC=C4
• Molecular Formula: C20H14N2O2S
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4,5-Diphenyl-1,3-oxazol-2-yl)-2-thiophenecarboxamide often involves complex reactions, including the use of Suzuki cross-coupling reactions. For example, the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, which shares a similar structural motif, was achieved through Suzuki cross-coupling of 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide with various aryl/heteroaryl boronic acids/pinacol esters (Ahmad et al., 2021).

Molecular Structure Analysis

The molecular and crystal structure of compounds structurally similar to this compound can be elucidated using single crystal X-ray diffraction studies. These studies reveal details such as crystal system, space group, and unit cell parameters, providing insight into the compound's molecular geometry and intermolecular interactions, such as hydrogen bonding and π-π interactions (Prabhuswamy et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of this compound and related compounds can be explored through various reactions, including desulfurization processes and reactions under Gewald conditions. These reactions often lead to the formation of novel compounds, such as enamines and thioamides, indicating the compound's versatility in synthetic chemistry (Argilagos et al., 1998); (Paul et al., 2013).

Physical Properties Analysis

The physical properties of such compounds, including their solubility, melting point, and crystalline structure, can be significantly influenced by their molecular structure. The crystal structure analysis provides valuable information on the packing and stability of the molecules in the solid state, which is crucial for understanding the compound's physical behavior (Sharma et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of this compound, are influenced by its functional groups and molecular structure. Studies on related compounds show a range of reactivities and potential applications, from pharmaceuticals to materials science, highlighting the importance of detailed chemical property analysis (Gale et al., 2004).

Mechanism of Action

Target of Action

Similar compounds containing an imidazole moiety have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It is suggested that the compound’s anti-inflammatory action may be due to its inhibition of cyclooxygenase in platelets, blocking prostaglandin synthesis .

Biochemical Pathways

Given the compound’s potential anti-inflammatory action, it may be inferred that it affects the arachidonic acid pathway, which is involved in the synthesis of prostaglandins .

Result of Action

Based on the potential anti-inflammatory action, it can be inferred that the compound may reduce inflammation by inhibiting prostaglandin synthesis .